Cas no 1245645-30-0 (5-Cyclopropyl-2-phenylpyridine)

• Product Name: 5-Cyclopropyl-2-phenylpyridine
• CAS No: 1245645-30-0
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• MDL: MFCD17677324
• CID: 1035250
• PubChem ID: 71303743
• Update Time: 2025-06-15

5-Cyclopropyl-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-2-phenylpyridine
• 1245645-30-0
• SCHEMBL20924257
• DTXSID80745104
• Pyridine, 5-cyclopropyl-2-phenyl-
• DB-242354

• MDL： MFCD17677324
• Inchi： 1S/C14H13N/c1-2-4-12(5-3-1)14-9-8-13(10-15-14)11-6-7-11/h1-5,8-11H,6-7H2
• InChI Key： DBAWNTMXTAWYKC-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC=C(C=1)C1CC1

Computed Properties

• Exact Mass: 195.104799419g/mol
• Monoisotopic Mass: 195.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Cyclopropyl-2-phenylpyridine

Recent Advances in the Study of 5-Cyclopropyl-2-phenylpyridine (CAS: 1245645-30-0)

The compound 5-Cyclopropyl-2-phenylpyridine (CAS: 1245645-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, pharmacokinetics, and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 5-Cyclopropyl-2-phenylpyridine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The study highlighted the use of palladium-catalyzed cross-coupling reactions, which significantly reduced the formation of by-products and enhanced the scalability of the process.

In terms of biological activity, 5-Cyclopropyl-2-phenylpyridine has demonstrated promising results as a modulator of specific kinase pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited potent inhibitory effects against a range of kinases implicated in inflammatory and oncogenic processes. The study further elucidated the compound's binding mode through X-ray crystallography, providing valuable insights for structure-activity relationship (SAR) optimization.

Pharmacokinetic evaluations of 5-Cyclopropyl-2-phenylpyridine have also been a focal point of recent research. A 2024 study in Drug Metabolism and Disposition investigated the compound's metabolic stability and bioavailability in rodent models. The results indicated favorable oral absorption and moderate hepatic clearance, suggesting its potential as a viable candidate for further drug development. Additionally, the study identified key metabolites, which could inform future toxicity assessments.

Beyond its therapeutic potential, 5-Cyclopropyl-2-phenylpyridine has also been explored for its utility in chemical biology tools. A recent article in ACS Chemical Biology described its incorporation into fluorescent probes for real-time imaging of kinase activity in live cells. This application underscores the compound's versatility and its potential to advance both basic and translational research.

In conclusion, the growing body of research on 5-Cyclopropyl-2-phenylpyridine (CAS: 1245645-30-0) highlights its multifaceted role in drug discovery and chemical biology. Continued efforts to optimize its synthesis, elucidate its mechanisms of action, and evaluate its pharmacokinetic properties will be critical in realizing its full potential. Future studies may also explore its applicability in combination therapies and its efficacy in more complex disease models.